Cas no 132-42-3 (3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol)

3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol Properties

Names and Identifiers

• 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol
• 5-methyl-4-nitro-2-(4-nitrophenyl)-1H-pyrazol-3-one
• 5-METHYL-4-NITRO-2-(4-NITRO-PHENYL)-2H-PYRAZOL-3-OL
• 3H-pyrazol-3-one, 1,2-dihydro-5-methyl-4-nitro-2-(4-nitrophenyl)-
• 5-Methyl-4-nitro-2-(4-nitrophenyl)-1,2-dihydro-3H-pyrazol-3-one
• AKOS000116747
• 1H-PYRAZOL-5-OL, 3-METHYL-4-NITRO-1-(4-NITROPHENYL)-
• DTXSID10276133
• SCHEMBL9237692
• DTXSID801034070
• EN300-03959
• HY-W127746
• CS-0282653
• 132-42-3
• 1,2-Dihydro-5-methyl-4-nitro-2-(4-nitrophenyl)-3H-pyrazol-3-one
• 1-p-Nitrophenyl-3-methyl-4-nitro-5-pyrazolon
• CS-0185937
• 46972-76-3
• AKOS025116950
• PICROLONIC ACID [MI]
• 5-methyl-4-nitro-2-(4-nitrophenyl)-1,2-dihydro-3h-pyrazol-3-one
• 3-methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol
• 5-Methyl-4-nitro-2-(4-nitro-phenyl)-2H-pyrazol-3-ol
• STK662402
• +Expand

• InChIKey： SRTKLDVWSCXBDM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N4O5/c1-6-9(14(18)19)10(15)12(11-6)7-2-4-8(5-3-7)13(16)17/h2-5,15H,1H3
• SMILES： CC1C([N+]([O-])=O)=C(O)N(C2C=CC([N+]([O-])=O)=CC=2)N=1

Computed Properties

• Exact Mass: 264.04954
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 264.049
• Heavy Atom Count: 19
• Complexity: 456
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 124.33
• Refractive Index: 1.714
• Boiling Point: 429.5°Cat760mmHg
• Flash Point: 213.6°C
• Density: 1.59